Cas no 1354926-82-1 (4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine
• CAS No: 1354926-82-1
• MF: C₁₆H₁₀Cl₂FN₃
• MW: 334.175104618073
• MDL: MFCD21335760
• CID: 5208414
• Update Time: 2026-03-06

4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)-

• MDL： MFCD21335760
• Inchi： 1S/C16H10Cl2FN3/c17-12-5-4-10(7-13(12)18)15-8-14(21-16(20)22-15)9-2-1-3-11(19)6-9/h1-8H,(H2,20,21,22)
• InChI Key： FFLFUNYOTOOKRD-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(F)=C2)=CC(C2=CC=C(Cl)C(Cl)=C2)=N1

Additional information on 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine

Introduction to 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine (CAS No. 1354926-82-1)

4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine, also known by its CAS number 1354926-82-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique substitution pattern, which includes dichlorophenyl and fluorophenyl groups. The structural complexity and versatility of this molecule make it a valuable candidate for various biological and pharmaceutical applications.

The chemical structure of 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine is defined by its central pyrimidine ring, which is a six-membered heterocyclic compound containing two nitrogen atoms. The substitution at the 4-position with a 3,4-dichlorophenyl group and at the 6-position with a 3-fluorophenyl group imparts specific pharmacological properties to the molecule. These substituents are known to influence the compound's binding affinity and selectivity for various biological targets, making it a promising lead for drug development.

Recent research has focused on the potential therapeutic applications of 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy.

In addition to its anti-cancer properties, 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology in 2020 reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine could be developed as a novel therapeutic agent for inflammatory diseases.

The synthesis of 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine involves several well-established chemical reactions. One common synthetic route involves the condensation of 5-chloro-1H-pyrimidine-2,4(1H,3H)-dione with 1-bromo-3,4-dichlorobenzene and 1-bromo-3-fluorobenzene under appropriate conditions. This multi-step process requires careful control of reaction parameters such as temperature, solvent, and catalysts to ensure high yield and purity of the final product.

The physicochemical properties of 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine, including its solubility, stability, and bioavailability, are crucial for its pharmaceutical development. Research has shown that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability under various conditions has also been studied, with results indicating that it remains stable at room temperature and under standard storage conditions.

To further enhance its therapeutic potential, efforts are being made to optimize the pharmacokinetic properties of 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine. This includes improving its bioavailability through prodrug strategies or formulation techniques. For example, encapsulating the compound in liposomes or nanoparticles can enhance its delivery to target tissues while minimizing systemic side effects.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While preclinical studies have shown promising results for 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine, further research is needed to translate these findings into clinical applications. Phase I clinical trials are currently underway to assess the safety profile and pharmacokinetics of this compound in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 4-(3,4-dichlorophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine (CAS No. 1354926-82-1) is a promising compound with potential applications in cancer therapy and inflammatory diseases. Its unique chemical structure and biological activities make it an attractive candidate for further development. Ongoing research aims to optimize its pharmacological properties and evaluate its safety and efficacy in clinical settings. As our understanding of this compound continues to evolve, it holds great promise for advancing medical treatments in various fields.